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Compound of Interest

Compound Name: 3-(Bromomethyl)-3-fluorooxetane

Cat. No.: B1289158

For Researchers, Scientists, and Drug Development Professionals

This document provides critical safety and logistical information for the handling of 3-
(Bromomethyl)-3-fluorooxetane (CAS RN: 865451-86-1). Adherence to these guidelines is
essential for ensuring laboratory safety and operational integrity.

Hazard Identification and Personal Protective
Equipment (PPE)

3-(Bromomethyl)-3-fluorooxetane is a hazardous chemical requiring stringent safety
measures. The primary hazards include being harmful if swallowed, causing skin irritation, and
resulting in serious eye irritation.[1][2] Some safety data sheets also indicate that it may cause
respiratory irritation and severe skin burns and eye damage.[1][3]

Table 1: Required Personal Protective Equipment (PPE)
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Protection Type

Specification

Rationale

Eye/Face Protection

Chemical safety goggles or a
face shield.[1]

Protects against splashes and
vapors that can cause serious

eye irritation or damage.[1][3]

Skin Protection

Chemical-resistant gloves
(e.g., nitrile rubber), and
protective clothing to prevent
skin contact.[1][4]

Prevents skin irritation and

potential burns upon contact.

[1]3]

Respiratory Protection

Use in a well-ventilated area is
mandatory. If ventilation is
inadequate, a full-face
respirator with appropriate
cartridges (e.g., type ABEK)
should be used.[5]

Mitigates the risk of respiratory
tract irritation from inhaling

vapors.[1]

Hand Protection

Handle with chemical-resistant
gloves. Gloves should be
inspected before use and
disposed of properly after.[5]

Prevents direct contact with
the skin, which can cause

irritation.[1]

Safe Handling and Storage Protocols

Proper handling and storage are crucial to minimize exposure and maintain the chemical's

stability.

Operational Plan: Step-by-Step Handling Procedure

o Preparation: Before handling, ensure that an eyewash station and safety shower are readily

accessible.[6] All personnel must be trained on the specific hazards and handling procedures

for this compound.

» Ventilation: All work with 3-(Bromomethyl)-3-fluorooxetane must be conducted in a well-

ventilated area, preferably within a chemical fume hood.[1][4]

e Personal Protective Equipment (PPE): Don the required PPE as detailed in Table 1 before

opening the container.

© 2025 BenchChem. All rights reserved. 2/7

Tech Support


https://store.apolloscientific.co.uk/storage/msds/OR315564_msds.pdf
https://store.apolloscientific.co.uk/storage/msds/OR315564_msds.pdf
https://sds.fluorochem.co.uk/eng/sds_F088766_en.pdf
https://store.apolloscientific.co.uk/storage/msds/OR315564_msds.pdf
https://www.chemicalbook.com/msds/3-bromomethyl-3-fluorooxetane.htm
https://store.apolloscientific.co.uk/storage/msds/OR315564_msds.pdf
https://sds.fluorochem.co.uk/eng/sds_F088766_en.pdf
https://www.chemicalbook.com/msds/3-bromo-oxetane.pdf
https://store.apolloscientific.co.uk/storage/msds/OR315564_msds.pdf
https://www.chemicalbook.com/msds/3-bromo-oxetane.pdf
https://store.apolloscientific.co.uk/storage/msds/OR315564_msds.pdf
https://assets.thermofisher.com/DirectWebViewer/errorpage.aspx?aspxerrorpath=/DirectWebViewer/private/results.aspx
https://www.benchchem.com/product/b1289158?utm_src=pdf-body
https://store.apolloscientific.co.uk/storage/msds/OR315564_msds.pdf
https://www.chemicalbook.com/msds/3-bromomethyl-3-fluorooxetane.htm
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1289158?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Safety Operating Guide

Check Availability & Pricing

e Dispensing: Use non-sparking tools and take precautionary measures against static

discharge, as the substance may be flammable.[6] Avoid creating aerosols or dust.[4]

» Post-Handling: After handling, wash hands and any exposed skin thoroughly with soap and

water.[1] Contaminated clothing should be removed and laundered before reuse.[1]

o Storage: Store the container tightly closed in a dry, cool, and well-ventilated place, away from

heat, sparks, and open flames.[4][6] The recommended storage temperature is between 2-

8°C.[2][7]

Table 2: Storage and Incompatibility Data

Parameter Specification

Reference

2-8°C, sealed, dry, and light-

Storage Temperature
proof.

[2]7]

Store in a tightly closed
Storage Conditions container in a dry and well-

ventilated place.[4][6]

[4][6]

Incompatible Materials Strong oxidizing agents.

[3]

- ] Heat, flames, sparks, and
Conditions to Avoid o
electrostatic discharge.[6]

[6]

Emergency and Disposal Procedures

Immediate and appropriate responses to spills, exposures, and waste disposal are critical.

Disposal Plan

Waste from 3-(Bromomethyl)-3-fluorooxetane is classified as hazardous waste and must be

disposed of in accordance with local, state, and federal regulations.[6]

o Unused Product: Dispose of the contents and container to an approved waste disposal plant.

[6]
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o Contaminated Materials: Any materials that come into contact with the chemical, such as
absorbent pads or contaminated PPE, should be treated as hazardous waste and disposed
of accordingly.

Experimental Protocol: Spill Response

Evacuation: Evacuate non-essential personnel from the spill area.
» Ventilation: Ensure the area is well-ventilated.

o Containment: For minor spills, contain and absorb the spill with inert material such as sand,
earth, or vermiculite.[1]

o Cleanup:

o Wear appropriate PPE, including respiratory protection.

o Use non-sparking tools to collect the absorbed material.[6]

o Place the collected waste into a suitable, labeled, and closed container for disposal.[1][4]
o Decontamination: Wash the spill area thoroughly.
o Reporting: Report the incident to the appropriate safety officer.

Logical Workflow for Safe Handling

The following diagram illustrates the key decision points and procedural flow for safely handling
3-(Bromomethyl)-3-fluorooxetane in a laboratory setting.

© 2025 BenchChem. All rights reserved. 417 Tech Support


https://store.apolloscientific.co.uk/storage/msds/OR315564_msds.pdf
https://assets.thermofisher.com/DirectWebViewer/errorpage.aspx?aspxerrorpath=/DirectWebViewer/private/results.aspx
https://store.apolloscientific.co.uk/storage/msds/OR315564_msds.pdf
https://www.chemicalbook.com/msds/3-bromomethyl-3-fluorooxetane.htm
https://www.benchchem.com/product/b1289158?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1289158?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENBHE Safety Operating Guide

Check Availability & Pricing
[Start: Receive ChemicaD

l

[Review Safety Data Sheet (SDS)]

Don Appropriate PPE
(Gloves, Goggles, Lab Coat)

Set Up in Ventilated Area
(Fume Hood)

Handle Chemical
(Use Non-Sparking Tools)

Spill Occurs?

Execute Spill Response Protocol Post-Handling Procedures

Decontaminate Workspace and Tools

Dispose of Hazardous Waste

Store Chemical Properly
(2-8°C, Tightly Sealed)

End of Procedure

Click to download full resolution via product page

© 2025 BenchChem. All rights reserved. 5/7 Tech Support


https://www.benchchem.com/product/b1289158?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1289158?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Essential Safety and Operational Guide for Handling 3-
(Bromomethyl)-3-fluorooxetane]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1289158#personal-protective-equipment-for-
handling-3-bromomethyl-3-fluorooxetane]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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